Cas no 88357-04-4 (2-Propanone, 1-[4-(heptylsulfonyl)phenyl]-)

• Product name: 2-Propanone, 1-[4-(heptylsulfonyl)phenyl]-
• CAS No: 88357-04-4
• MF: C₁₆H₂₄O₃S
• MW: 296.424963951111
• CID: 635568
• PubChem ID: 70528394

2-Propanone, 1-[4-(heptylsulfonyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-[4-(heptylsulfonyl)phenyl]-
• 1-(4-heptylsulfonylphenyl)propan-2-one
• 1-[4-(HEPTANE-1-SULFONYL)PHENYL]PROPAN-2-ONE
• SCHEMBL11162511
• DTXSID00742296
• 88357-04-4

• Inchi： InChI=1S/C16H24O3S/c1-3-4-5-6-7-12-20(18,19)16-10-8-15(9-11-16)13-14(2)17/h8-11H,3-7,12-13H2,1-2H3
• InChI Key： YPQZPTPVBUQQQG-UHFFFAOYSA-N
• SMILES： CCCCCCCS(=O)(=O)C1=CC=C(C=C1)CC(=O)C

Computed Properties

• Exact Mass: 296.14461580g/mol
• Monoisotopic Mass: 296.14461580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.6Ų
• XLogP3: 3.7